Cas no 898765-32-7 (3-Morpholinomethyl-4'-thiomethylbenzophenone)

• Product Name: 3-Morpholinomethyl-4'-thiomethylbenzophenone
• CAS No: 898765-32-7
• MF: C₁₉H₂₁NO₂S
• MW: 327.440543889999
• MDL: MFCD03841907
• CID: 1946605
• PubChem ID: 24724681
• Update Time: 2025-05-26

3-Morpholinomethyl-4'-thiomethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-MORPHOLINOMETHYL-4'-THIOMETHYLBENZOPHENONE
• (4-methylsulfanylphenyl)-[3-(morpholinomethyl)phenyl]methanone
• LogP
• (4-methylsulfanylphenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone
• AKOS016020053
• 898765-32-7
• [4-(Methylsulfanyl)phenyl]{3-[(morpholin-4-yl)methyl]phenyl}methanone
• DTXSID20643079
• MFCD03841907
• 3-Morpholinomethyl-4'-thiomethylbenzophenone

• MDL： MFCD03841907
• Inchi： 1S/C19H21NO2S/c1-23-18-7-5-16(6-8-18)19(21)17-4-2-3-15(13-17)14-20-9-11-22-12-10-20/h2-8,13H,9-12,14H2,1H3
• InChI Key： SAIIFHXPZZYYOC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C1=CC=CC(=C1)CN1CCOCC1)=O

Computed Properties

• Exact Mass: 327.12900
• Monoisotopic Mass: 327.12930009Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 486.7°C at 760 mmHg
• Flash Point: 248.1°C
• Refractive Index: 1.63
• PSA: 54.84000
• LogP: 3.40960

Additional information on 3-Morpholinomethyl-4'-thiomethylbenzophenone

3-Morpholinomethyl-4'-thiomethylbenzophenone (CAS No: 898765-32-7)

3-Morpholinomethyl-4'-thiomethylbenzophenone is a complex organic compound with the CAS registry number 898765-32-7. This compound belongs to the class of benzophenones, which are derivatives of benzophenone, a well-known aromatic ketone. The structure of 3-Morpholinomethyl-4'-thiomethylbenzophenone consists of a benzophenone backbone with two substituents: a morpholinomethyl group at the 3-position and a thiomethyl group at the 4'-position. These substituents significantly influence the compound's chemical properties, reactivity, and potential applications.

The morpholinomethyl group (-CH2-morpholine) is a heterocyclic amine derivative, which adds nucleophilic character to the molecule. Morpholine, being a six-membered ring containing one oxygen and one nitrogen atom, is widely used in organic synthesis due to its ability to act as a base and participate in various nucleophilic reactions. On the other hand, the thiomethyl group (-SCH3) introduces sulfur into the molecule, which can enhance the compound's stability and reactivity under certain conditions. The combination of these groups makes 3-Morpholinomethyl-4'-thiomethylbenzophenone a versatile compound with potential applications in pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of benzophenones in drug discovery and development. For instance, benzophenones have been explored as potential anti-inflammatory agents due to their ability to inhibit cyclooxygenase enzymes. The presence of morpholinomethyl and thiomethyl groups in 3-Morpholinomethyl-4'-thiomethylbenzophenone may further enhance its pharmacological properties. Researchers have also investigated the use of this compound as an intermediate in the synthesis of more complex molecules with therapeutic potential.

In addition to its pharmaceutical applications, 3-Morpholinomethyl-4'-thiomethylbenzophenone has shown promise in materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics, particularly as a component in semiconducting materials or light-emitting diodes (LEDs). Recent advancements in organic electronics have emphasized the need for stable and efficient materials, and this compound's unique electronic properties could contribute to this field.

The synthesis of 3-Morpholinomethyl-4'-thiomethylbenzophenone involves multi-step organic reactions. Typically, it starts with benzophenone as the base molecule, followed by nucleophilic substitution or addition reactions to introduce the morpholinomethyl and thiomethyl groups. The exact synthetic pathway depends on the desired regiochemistry and stereochemistry of the final product. Optimization of reaction conditions, such as temperature, solvent, and catalysts, is crucial to achieve high yields and purity.

From an environmental perspective, understanding the fate and behavior of 3-Morpholinomethyl-4'-thiomethylbenzophenone in natural systems is essential for assessing its potential impact on ecosystems. Recent studies have focused on biodegradation pathways and toxicity profiles of similar compounds. While specific data on this compound are limited, its structural similarity to other benzophenones suggests that it may undergo microbial degradation under aerobic conditions.

In conclusion, 3-Morpholinomethyl-4'-thiomethylbenzophenone (CAS No: 898765-32-7) is a multifaceted compound with diverse applications across various fields. Its unique chemical structure endows it with properties that make it valuable in drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.